![molecular formula C21H24ClN3O3S2 B2684440 4-[butyl(ethyl)sulfamoyl]-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide CAS No. 896676-01-0](/img/structure/B2684440.png)
4-[butyl(ethyl)sulfamoyl]-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[Butyl(ethyl)sulfamoyl]-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has been the focus of scientific research due to its potential applications in medicine. The compound is known to have a wide range of biochemical and physiological effects, making it a promising candidate for drug development. In
Scientific Research Applications
Anticancer Applications
Compounds related to benzothiazole derivatives have been synthesized and evaluated for their anticancer properties. For instance, benzothiazole-based sulphonamides have been developed as novel SLC-0111 analogues with the goal of generating potent carbonic anhydrase (CA) inhibitors, which are relevant in cancer treatment due to the role of CA in tumor progression and metastasis (Al-Warhi et al., 2022). Similarly, derivatives of indapamide, a molecule with structural features common to the query compound, demonstrated proapoptotic activity against melanoma cell lines, suggesting their potential as anticancer agents (Yılmaz et al., 2015).
Antimicrobial Activity
The synthesis of novel compounds with benzothiazole moieties has shown significant promise in antimicrobial applications. For example, various benzothiazole-based compounds were synthesized and screened for their antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, showcasing a broad spectrum of potential biomedical applications (Patel et al., 2009). Another study focused on the synthesis of bioactive molecules incorporating fluoro-substituted benzothiazoles for biological and pharmacological screening, further emphasizing the versatility of these compounds in addressing various microbial threats (Jagtap et al., 2010).
Enzyme Inhibition
Benzothiazole derivatives have also been investigated for their enzyme inhibition capabilities, particularly targeting carbonic anhydrases, which are pivotal in many physiological and pathological processes. A study on microwave-assisted synthesis of acridine-acetazolamide conjugates, for instance, reported significant inhibition of human carbonic anhydrase isoforms, suggesting potential therapeutic applications in conditions where enzyme modulation is beneficial (Ulus et al., 2016).
properties
IUPAC Name |
4-[butyl(ethyl)sulfamoyl]-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClN3O3S2/c1-4-6-13-25(5-2)30(27,28)16-10-8-15(9-11-16)20(26)24-21-23-18-14(3)7-12-17(22)19(18)29-21/h7-12H,4-6,13H2,1-3H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXAHJGOUHNYIKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.